Cas no 847171-56-6 (1H-1-Benzazepine, 1-[(3-aminophenyl)sulfonyl]-2,3,4,5-tetrahydro-)

• Product Name: 1H-1-Benzazepine, 1-[(3-aminophenyl)sulfonyl]-2,3,4,5-tetrahydro-
• CAS No: 847171-56-6
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 1829880
• Update Time: 2024-11-27

1H-1-Benzazepine, 1-[(3-aminophenyl)sulfonyl]-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1-Benzazepine, 1-[(3-aminophenyl)sulfonyl]-2,3,4,5-tetrahydro-
• Benzenamine, 3-[(2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)sulfonyl]-

• Inchi： 1S/C16H18N2O2S/c17-14-8-5-9-15(12-14)21(19,20)18-11-4-3-7-13-6-1-2-10-16(13)18/h1-2,5-6,8-10,12H,3-4,7,11,17H2
• InChI Key： ADKZUVQSTNJYEU-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(S(N2C3=CC=CC=C3CCCC2)(=O)=O)=C1

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 512.2±60.0 °C(Predicted)
• pka: 2.88±0.10(Predicted)